Cas no 1894945-85-7 (3-(1H-Imidazol-2-yl)benzoic acid hydrochloride)

3-(1H-Imidazol-2-yl)benzoic acid hydrochloride structure
1894945-85-7 structure
Product Name:3-(1H-Imidazol-2-yl)benzoic acid hydrochloride
CAS No:1894945-85-7
MF:C10H9ClN2O2
MW:224.643661260605
CID:4823766
Update Time:2025-07-22

3-(1H-Imidazol-2-yl)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(1H-Imidazol-2-yl)benzoic acid hydrochloride
    • Inchi: 1S/C10H8N2O2.ClH/c13-10(14)8-3-1-2-7(6-8)9-11-4-5-12-9;/h1-6H,(H,11,12)(H,13,14);1H
    • InChI Key: GCZKLUIJZMEWSJ-UHFFFAOYSA-N
    • SMILES: Cl.OC(C1=CC=CC(=C1)C1=NC=CN1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Topological Polar Surface Area: 66

3-(1H-Imidazol-2-yl)benzoic acid hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM330115-1g
3-(1H-Imidazol-2-yl)benzoic acid hydrochloride
1894945-85-7 95%+
1g
$1048 2021-06-16
Alichem
A069005307-5g
3-(1H-Imidazol-2-yl)benzoic acid hydrochloride
1894945-85-7 95%
5g
$1374.84 2023-09-02
Alichem
A069005307-10g
3-(1H-Imidazol-2-yl)benzoic acid hydrochloride
1894945-85-7 95%
10g
$2063.60 2023-09-02
Alichem
A069005307-25g
3-(1H-Imidazol-2-yl)benzoic acid hydrochloride
1894945-85-7 95%
25g
$3383.50 2023-09-02
Chemenu
CM330115-1g
3-(1H-Imidazol-2-yl)benzoic acid hydrochloride
1894945-85-7 95%+
1g
$744 2023-01-19

Additional information on 3-(1H-Imidazol-2-yl)benzoic acid hydrochloride

Research Update on 3-(1H-Imidazol-2-yl)benzoic acid hydrochloride (CAS: 1894945-85-7) in Chemical Biology and Pharmaceutical Applications

3-(1H-Imidazol-2-yl)benzoic acid hydrochloride (CAS: 1894945-85-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its imidazole and benzoic acid moieties, exhibits versatile pharmacological properties, making it a promising candidate for drug discovery and development. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of enzyme inhibition and receptor modulation.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a selective inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer and neurodegenerative diseases. The research team synthesized a series of analogs, including 3-(1H-Imidazol-2-yl)benzoic acid hydrochloride, and evaluated their inhibitory activity against HDAC isoforms. The results demonstrated potent inhibition of HDAC6 (IC50 = 12 nM) with high selectivity over other isoforms, suggesting its potential as a therapeutic agent for multiple myeloma and other malignancies.

In another recent investigation, researchers examined the compound's application in modulating G-protein-coupled receptors (GPCRs). A 2024 preprint in BioRxiv reported that 3-(1H-Imidazol-2-yl)benzoic acid hydrochloride acts as an allosteric modulator of the adenosine A2A receptor, enhancing receptor signaling in a concentration-dependent manner. This finding opens new avenues for developing novel therapeutics for Parkinson's disease and inflammatory disorders, where A2A receptor modulation is clinically relevant.

The synthetic accessibility of 3-(1H-Imidazol-2-yl)benzoic acid hydrochloride has also been a focus of recent research. A 2023 patent (WO2023187567) disclosed an improved synthetic route with a 78% overall yield, utilizing a one-pot condensation of 3-aminobenzoic acid with glyoxal and ammonium chloride, followed by hydrochloride salt formation. This optimized method addresses previous challenges in scalability and purity, facilitating its broader application in medicinal chemistry campaigns.

Pharmacokinetic studies of this compound have revealed favorable properties, including moderate plasma protein binding (62-68%) and good blood-brain barrier permeability in rodent models. However, recent metabolite identification studies have identified rapid glucuronidation as a potential limitation, prompting ongoing structure-activity relationship (SAR) studies to improve metabolic stability while maintaining target engagement.

Emerging applications in chemical biology include its use as a versatile scaffold for developing fluorescent probes. A 2024 publication in ACS Chemical Biology described the design of a turn-on fluorescent sensor for zinc ions by incorporating 3-(1H-Imidazol-2-yl)benzoic acid hydrochloride into a BODIPY fluorophore framework. This probe demonstrated high selectivity for Zn2+ over other biologically relevant metal ions, with a 35-fold fluorescence enhancement upon binding.

In conclusion, 3-(1H-Imidazol-2-yl)benzoic acid hydrochloride (1894945-85-7) represents a multifunctional chemical entity with expanding applications in drug discovery and chemical biology. Recent advances in its target engagement profile, synthetic accessibility, and probe development underscore its growing importance in pharmaceutical research. Future directions likely include further optimization of its pharmacokinetic properties and exploration of additional biological targets through fragment-based drug design approaches.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd